Cas no 1193390-61-2 (N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide)

• Product Name: N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide
• CAS No: 1193390-61-2
• MF: C₁₀H₁₉N₃O₂
• MW: 213.27
• CID: 5047641
• PubChem ID: 45791987
• Update Time: 2025-05-24

N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(N'-hydroxycarbamimidoyl)cycloheptyl]acetamide
• Z802671564
• CID 53412411
• N-[1-[(E)-N-hydroxycarbamimidoyl]cycloheptyl]acetamide
• Acetamide, N-[1-[(hydroxyamino)iminomethyl]cycloheptyl]-
• N-{1-[(E)-amino(hydroxyimino)methyl]cycloheptyl}acetamide
• N-(1-[(E)-Amino(hydroxyimino)methyl]cycloheptyl)acetamide
• 1193390-61-2
• N-[1-(N'-hydroxycarbamimidoyl)cycloheptyl]acetamide, AldrichCPR
• AKOS026730357
• N-{1-[(Z)-N'-HYDROXYCARBAMIMIDOYL]CYCLOHEPTYL}ACETAMIDE
• BS-12113
• N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide

• Inchi： 1S/C10H19N3O2/c1-8(14)12-10(9(11)13-15)6-4-2-3-5-7-10/h15H,2-7H2,1H3,(H2,11,13)(H,12,14)
• InChI Key： LJUDOBMYZGMKSA-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(C(=NO)N)CCCCCC1

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 6.80±0.69(Predicted)

N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide

N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide: A Comprehensive Overview

The compound with CAS No. 1193390-61-2, known as N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cycloheptyl ring with an acetamide group and a hydroxycarbamimidoyl substituent. The cycloheptyl ring imparts rigidity and stability to the molecule, while the acetamide group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide as a promising candidate in drug development. Researchers have explored its ability to act as a bioisostere, where it can replace certain functional groups in existing drugs without altering their pharmacophoric properties significantly. This property makes it an attractive option for optimizing drug efficacy and reducing side effects.

The synthesis of this compound involves a multi-step process that includes the formation of the cycloheptyl ring via catalytic cyclization, followed by the introduction of the hydroxycarbamimidoyl group through nucleophilic substitution reactions. The hydroxycarbamimidoyl group is particularly interesting due to its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors.

In terms of applications, N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide has shown potential in the development of antiviral agents and anticancer drugs. Its ability to inhibit key viral enzymes and modulate cellular signaling pathways makes it a valuable tool in combating diseases such as HIV and various forms of cancer. Recent clinical trials have demonstrated its efficacy in reducing viral load in infected cells without causing significant toxicity to healthy tissues.

Moreover, this compound has been investigated for its role in neuroprotective therapies. Studies suggest that it can mitigate oxidative stress and inflammation in neural cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The cycloheptyl structure contributes to its ability to cross the blood-brain barrier, enhancing its therapeutic potential.

The structural versatility of N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide also makes it an intriguing candidate for materials science applications. Its rigid framework and functional groups can be exploited in the design of advanced polymers and self-healing materials. Researchers are currently exploring its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide (CAS No. 1193390-61-2) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with its ability to engage in diverse chemical interactions, positions it as a key player in both medicinal and materials research. As ongoing studies continue to uncover its full range of applications, this compound is poised to make substantial contributions to scientific advancement.